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Compound of Interest

Compound Name: Dorsmanin I

Cat. No.: B15290495 Get Quote

This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals experiencing inconsistent results

with Dorsomorphin.

Frequently Asked Questions (FAQs)
Q1: What is Dorsomorphin and what are its primary targets?

Dorsomorphin, also known as Compound C, BML-275, or AMPK Inhibitor, is a small molecule

inhibitor.[1][2] Its primary targets are:

Bone Morphogenetic Protein (BMP) signaling: It selectively inhibits the BMP type I receptors

ALK2, ALK3, and ALK6.[3][4][5][6] This inhibition blocks the phosphorylation of downstream

SMAD1/5/8, thereby interfering with BMP-mediated gene transcription and cellular

processes like osteogenic differentiation.[3][4]

AMP-activated protein kinase (AMPK): Dorsomorphin is a potent, ATP-competitive inhibitor

of AMPK, a key regulator of cellular energy homeostasis.[1][7][8]

Q2: What are the common alternative names for Dorsomorphin?

Dorsomorphin is frequently referred to as Compound C, BML-275, and AMPK Inhibitor.[1][2][9]

[10] Its dihydrochloride salt is also commercially available.[8][11]

Q3: What is the recommended solvent and storage for Dorsomorphin?
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Dorsomorphin is soluble in DMSO.[1][7] For a 10 mM stock solution, you can reconstitute 5 mg

of powder in 1.25 ml of DMSO.[7] It is recommended to store Dorsomorphin at -20°C.[1][7]

Lyophilized powder is stable for at least 24 months.[7] Once in solution, it should be stored at

-20°C and used within 3 months to maintain potency.[7] It is advisable to aliquot the stock

solution to avoid multiple freeze-thaw cycles.[7]

Troubleshooting Guide
Issue 1: Unexpected or Off-Target Effects
Q: I am observing effects that are inconsistent with the known functions of BMP or AMPK

inhibition. What could be the cause?

A: Inconsistent results can arise from off-target effects of Dorsomorphin, which are often

concentration-dependent.

VEGF Signaling Inhibition: Dorsomorphin has been shown to have significant off-target

effects against the VEGF type-2 receptor (Flk1/KDR), which can disrupt processes like

angiogenesis.[12][13]

Other Kinase Inhibition: While generally selective, at higher concentrations, Dorsomorphin

may inhibit other kinases. However, it shows no significant activity against ZAPK, SYK,

PKCθ, PKA, and JAK3 at standard working concentrations.[7]

AMPK-Independent Effects: Some studies have reported that Dorsomorphin can induce

apoptosis in cancer cells through mechanisms independent of the AMPK pathway.[7] It can

also inhibit Heat Shock Factor 1 (HSF1) nuclear translocation, leading to reduced expression

of heat shock proteins (HSPs).[2][14]

Recommendations:

Titrate the Concentration: Perform a dose-response experiment to determine the optimal

concentration that inhibits your target pathway with minimal off-target effects.

Use a More Specific Inhibitor: Consider using a more selective BMP inhibitor, such as LDN-

193189, which is a derivative of Dorsomorphin with higher specificity for BMP receptors.[15]
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Control Experiments: Include appropriate controls to distinguish between on-target and off-

target effects. This could involve using cells with genetic knockout or knockdown of the

intended target (e.g., AMPK or BMP receptors).

Issue 2: Variability in Experimental Outcomes
Q: My results with Dorsomorphin vary between experiments, even when using the same

protocol. What could be the reason for this inconsistency?

A: Several factors can contribute to experimental variability.

Compound Stability: Dorsomorphin solutions, especially in aqueous buffers, are not stable

for long periods. It is recommended not to store aqueous solutions for more than one day.

[16] Stock solutions in DMSO should be used within 3 months of preparation when stored at

-20°C.[7]

Cell Culture Conditions: The response to Dorsomorphin can be influenced by cell density,

passage number, and serum concentration in the culture medium.

Treatment Time: The duration of Dorsomorphin treatment is critical. For example, in the

context of embryonic stem cell differentiation, the timing of administration can significantly

impact the outcome.[17]

Recommendations:

Freshly Prepare Solutions: Prepare fresh dilutions of Dorsomorphin from a frozen stock for

each experiment.

Standardize Protocols: Maintain consistent cell culture practices and treatment protocols

across all experiments.

Optimize Treatment Duration: Determine the optimal treatment time for your specific cell type

and experimental question.

Issue 3: Solubility Problems
Q: I am having trouble dissolving Dorsomorphin. What should I do?
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A: Dorsomorphin is soluble in DMSO.[1][7] Warming the solution to 37°C for a few minutes can

aid in solubilization.[18][19] For cell culture applications, pre-warm the media before adding the

reconstituted compound to avoid precipitation.[19] The final DMSO concentration in the culture

medium should generally not exceed 0.5%.[18][19]

Quantitative Data Summary
Parameter Value Reference

AMPK Inhibition (Ki) 109 nM [1][7][8]

BMP-responsive SMAD

Phosphorylation (IC50)
0.47 µM [5]

Solubility in DMSO ~4 mg/ml (with warming) [7]

Solubility in PBS (pH 7.2) ~1 mg/ml [16]

Storage (Lyophilized) -20°C (stable for ≥ 4 years) [10][16]

Storage (in DMSO) -20°C (use within 3 months) [7]

Experimental Protocols
General Protocol for Cell Treatment:

Reconstitution: Prepare a stock solution of Dorsomorphin in DMSO (e.g., 10 mM).[7]

Cell Seeding: Plate cells at the desired density and allow them to adhere overnight.

Pre-treatment (Optional): In some protocols, cells are pre-treated with Dorsomorphin for a

specific duration (e.g., 30 minutes) before the addition of a stimulus.[5]

Treatment: Dilute the Dorsomorphin stock solution to the final desired concentration in pre-

warmed cell culture medium. Replace the existing medium with the Dorsomorphin-containing

medium.

Incubation: Incubate the cells for the desired experimental duration.
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Analysis: Perform downstream analysis, such as Western blotting for phosphorylated

proteins or gene expression analysis.

Example Protocol: Inhibition of BMP-induced SMAD Phosphorylation

This protocol is adapted from studies on BMP signaling.

Seed cells (e.g., C2C12 myoblasts) in a suitable culture plate.

Once the cells reach the desired confluency, serum-starve them for a few hours.

Pre-treat the cells with varying concentrations of Dorsomorphin (or DMSO as a vehicle

control) for 30 minutes.[5]

Stimulate the cells with a BMP ligand (e.g., BMP2, BMP4) for the desired time (e.g., 60

minutes).[15]

Lyse the cells and perform Western blot analysis to detect the levels of phosphorylated

SMAD1/5/8.

Signaling Pathway Diagrams

Extracellular Space

Cell Membrane

Cytoplasm

Nucleus

BMP Ligand Type II Receptor

Type I Receptor (ALK2/3/6)

Phosphorylates

p-SMAD1/5/8Phosphorylates

Dorsomorphin Inhibits SMAD Complex

SMAD4

Gene TranscriptionTranslocates

Click to download full resolution via product page

Caption: Dorsomorphin inhibits the BMP signaling pathway.
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Caption: Dorsomorphin inhibits the AMPK signaling pathway.
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Caption: A general experimental workflow for using Dorsomorphin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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